Cas no 2000297-16-3 (2-amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide)

• Product Name: 2-amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide
• CAS No: 2000297-16-3
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 5968038
• PubChem ID: 164659611
• Update Time: 2025-06-24

2-amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide
• 2000297-16-3
• EN300-1299760

• Inchi： 1S/C7H12F2N2O/c1-6(3-7(6,8)9)2-4(10)5(11)12/h4H,2-3,10H2,1H3,(H2,11,12)
• InChI Key： NLSLEWCEPRYZBJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)CC(C(N)=O)N)F

Computed Properties

• Exact Mass: 178.09176933g/mol
• Monoisotopic Mass: 178.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide

Introduction to 2-Amino-3-(2,2-Difluoro-1-Methylcyclopropyl)propanamide (CAS No. 2000297-16-3)

2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide (CAS No. 2000297-16-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide is particularly noteworthy. It consists of an amino group attached to a propanamide backbone, with a 2,2-difluoro-1-methylcyclopropyl substituent. The presence of the difluoro and methyl groups imparts unique chemical and biological properties to the molecule. The cyclopropyl ring, a three-membered ring with high ring strain, contributes to the compound's stability and reactivity.

In terms of chemical properties, 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is moderate, which is advantageous for its use in biological assays and pharmaceutical formulations. The compound's melting point and boiling point are within a range that facilitates handling and processing in laboratory settings.

Recent research studies have explored the biological activities of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide. One notable area of interest is its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

Another significant application of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide is in the field of neuropharmacology. Research has indicated that this compound can modulate neurotransmitter systems, particularly those involving glutamate and GABA. Preliminary studies suggest that it may have potential as an anxiolytic or antidepressant agent. Further clinical trials are needed to fully evaluate its efficacy and safety in these therapeutic areas.

The pharmacokinetic properties of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. The compound's metabolism and excretion pathways have been characterized, providing valuable insights for drug development.

In addition to its therapeutic applications, 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide has been studied for its potential use in chemical biology research. Its unique structure makes it an excellent tool for probing biological processes and understanding the mechanisms of action of similar compounds. Researchers have used this compound to investigate protein-protein interactions and signaling pathways in cellular systems.

The synthesis of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide has been optimized using various synthetic routes. One common approach involves the reaction of 3-aminoacrylonitrile with 1-bromo-1-fluorocyclopropane followed by hydrolysis and amidation steps. These synthetic methods have been refined to achieve high yields and purity levels, making the compound readily available for research purposes.

Despite its promising properties, it is important to note that further research is needed to fully understand the safety profile of 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide. Preclinical studies have shown no significant toxicity at therapeutic doses; however, comprehensive toxicological evaluations are ongoing to ensure its safety for human use.

In conclusion, 2-Amino-3-(2,2-difluoro-1-methylcyclopropyl)propanamide (CAS No. 2000297-16-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great promise for future advancements in healthcare.